(S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine

• Molecular Formula: C11H25N3
• Molecular Weight: 199.34 g/mol
• SMILES: CC(C)N(CCN)C1CCCN(C1)C
• InChI: InChI=1S/C11H25N3/c1-10(2)14(8-6-12)11-5-4-7-13(3)9-11/h10-11H,4-9,12H2,1-3H3/t11-/m0/s1
• InChIKey: JKMKCLSCJWBOFD-NSHDSACASA-N

(S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354015-78-3) is a chiral vicinal diamine featuring a (3S)-1-methylpiperidine scaffold N-substituted with an isopropyl group and a primary-aminoethyl arm (C₁₁H₂₅N₃, MW 199.34). The compound possesses a bifunctional amine architecture—one secondary amine on the piperidine ring, one tertiary amine bearing the isopropyl group, and a free primary amine terminus—that makes it a versatile intermediate for constructing bidentate ligands, chiral auxiliaries, and pharmacologically relevant scaffolds.

(S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – Chiral Diamine Building Block for Asymmetric Synthesis and Medicinal Chemistry

(S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354015-78-3) is a chiral vicinal diamine featuring a (3S)-1-methylpiperidine scaffold N-substituted with an isopropyl group and a primary-aminoethyl arm (C₁₁H₂₅N₃, MW 199.34) . The compound possesses a bifunctional amine architecture—one secondary amine on the piperidine ring, one tertiary amine bearing the isopropyl group, and a free primary amine terminus—that makes it a versatile intermediate for constructing bidentate ligands, chiral auxiliaries, and pharmacologically relevant scaffolds [1]. Its well-defined (S)-stereochemistry at the piperidine 3-position is critical for enantioselective applications in asymmetric catalysis and chiral drug-substance synthesis [1].

Workflow Chiral diamine for asymmetric synthesis and ligand design

Stereochemistry Defined (S)-configuration at piperidine 3-position for enantioselective control

Architecture Bifunctional amine: primary amine for conjugation, tertiary amine for steric tuning

Procurement Multi-supplier availability supports ongoing research programs

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine. CAS 1354015-78-3. Structural and stereochemical description. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source

Why (S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Cannot Be Replaced by In-Class Analogs

Although a family of N1-alkyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamines shares a common backbone, key structural variables—the N1-alkyl substituent size (methyl, ethyl, isopropyl, cyclopropyl), the stereochemical configuration at the piperidine 3-position (R vs. S), and the attachment regiochemistry (3-yl vs. 4-yl vs. 3-ylmethyl)—each independently alter steric bulk, conformational flexibility, hydrogen-bonding capacity, and chiral induction ability [1]. The (S)-isopropyl variant occupies a differentiated property space: its branched isopropyl group provides greater steric demand than methyl or ethyl (modulating ligand bite angle and receptor-pocket complementarity) without introducing the ring strain and altered electronics of cyclopropyl, while the (S)-configuration yields the opposite enantioselective sense compared with the (R)-enantiomer (CAS 1354003-81-8) [1]. Simply substituting a cheaper or more readily available analog—even the (R)-enantiomer—will invert or erase chiral induction and may compromise target-binding affinity in medicinal chemistry programs [1].

(S)-enantiomer configuration

(R)-enantiomer may invert chiral induction sense

Isopropyl steric profile

Smaller (methyl/ethyl) or strained (cyclopropyl) N1-alkyl may alter ligand bite angle and receptor complementarity

Piperidine 3-yl attachment

4-yl regioisomer lacks stereocenter; cannot provide chiral induction

• [1] Kuujia. N1-Isopropyl-N1-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354003-81-8). (R)-enantiomer properties and stereochemical comparison. Available at: https://www.kuujia.com/cas-1354003-81-8.html View Source

Quantitative Differentiation Evidence for (S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine vs. Closest Analogs

Stereochemical Identity: (S)- vs. (R)-Enantiomer Differentiation by InChI Key and Optical Rotation Potential

The (S)-enantiomer (CAS 1354015-78-3) and (R)-enantiomer (CAS 1354003-81-8) are distinct chemical entities with different InChI Keys: JKMKCLSCJWBOFD-NSHDSACASA-N for the (S)-form vs. JKMKCLSCJWBOFD-LLVKDONJSA-N for the (R)-form, differing in the stereochemical descriptor layer (/m0 vs. /m1) [1][2]. Both share identical gross physicochemical descriptors (MW 199.34, density 0.9±0.1 g/cm³, boiling point 259.0±8.0 °C, TPSA 32.5 Ų, HBD 1, HBA 3), meaning that only chirally-resolved analytical methods or enantioselective synthesis can distinguish them [1][2]. The (S)-enantiomer directs asymmetric induction with the opposite sense to the (R)-enantiomer, a difference that is absolute in asymmetric catalysis and chiral drug synthesis [2].

Enantiomer identity

Head-to-head

(S)-enantiomer /m0/s1

vs

(R)-enantiomer /m1/s1

Opposite InChI Key stereodescriptor; achiral properties identical

Wrong enantiomer may invert or abolish chiral induction

Only chirally-resolved methods can differentiate

Evidence Dimension	Stereochemical configuration and InChI Key differentiation
Target Compound Data	(S)-enantiomer; InChI Key JKMKCLSCJWBOFD-NSHDSACASA-N (/m0/s1 stereodescriptor); CAS 1354015-78-3
Comparator Or Baseline	(R)-enantiomer; InChI Key JKMKCLSCJWBOFD-LLVKDONJSA-N (/m1/s1 stereodescriptor); CAS 1354003-81-8
Quantified Difference	Opposite enantiomeric sense; all achiral physicochemical properties (MW, density, BP, TPSA) are numerically identical
Conditions	InChI canonical stereochemical encoding; computed physicochemical properties (ChemSrc, Kuujia databases)

Why This Matters

Procurement of the wrong enantiomer leads to inverted or abolished chiral induction and altered biological target engagement; the two enantiomers are not interchangeable for any stereochemically defined application.

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354015-78-3). InChI Key: JKMKCLSCJWBOFD-NSHDSACASA-N. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source
• [2] Kuujia. N1-Isopropyl-N1-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354003-81-8). InChI Key: JKMKCLSCJWBOFD-LLVKDONJSA-N. Available at: https://www.kuujia.com/cas-1354003-81-8.html View Source

N1-Alkyl Steric Bulk Gradient: Isopropyl vs. Methyl, Ethyl, and Cyclopropyl Analogs

Within the N1-alkyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine series, the N1 substituent size increases in the order methyl (MW 171.28) < ethyl (MW 185.31) < isopropyl (MW 199.34) ≈ cyclopropyl (MW 197.32) . The isopropyl group introduces a branched C3 steric profile with two methyl groups capable of gauche interactions, whereas the cyclopropyl analog provides a compact, ring-strained C3 group with distinct electronic character (sp²-like C–C bonds) . Computed properties confirm identical heavy atom count (14) and TPSA (32.5 Ų) across the isopropyl and cyclopropyl analogs, but the isopropyl variant offers greater conformational flexibility via its four rotatable bonds vs. the conformationally restricted cyclopropyl . The N1-methyl analog (9 heavy atoms; MW 171.28) is substantially smaller, providing reduced steric shielding in metal-coordination environments .

N1-alkyl steric bulk

Cross-study comparable

Isopropyl MW 199.34

vs

Methyl / Ethyl / Cyclopropyl 171.28 / 185.31 / 197.32

Isopropyl: branched C3, no ring strain; cyclopropyl: flat, strained

Steric demand modulates ligand geometry; isopropyl avoids cyclopropyl electronics

TPSA constant at 32.5 Ų across series

Evidence Dimension	Molecular weight and steric bulk as a function of N1-alkyl substituent
Target Compound Data	N1-isopropyl: MW 199.34; C11H25N3; 14 heavy atoms; 4 rotatable bonds; branched C3 substituent
Comparator Or Baseline	N1-methyl: MW 171.28, C9H21N3, 12 heavy atoms; N1-ethyl: MW 185.31, C10H23N3, 13 heavy atoms; N1-cyclopropyl: MW 197.32, C11H23N3, 14 heavy atoms
Quantified Difference	MW increase vs. methyl: +28.06 Da (+16.4%); vs. ethyl: +14.03 Da (+7.6%); vs. cyclopropyl: +2.02 Da (+1.0%); isopropyl provides branched steric profile vs. flat cyclopropyl ring
Conditions	Computed molecular properties from vendor databases (MolCore, ChemSrc); TPSA held constant at 32.5 Ų for all N1-alkyl analogs sharing the piperidin-3-yl core

Why This Matters

Selection of the isopropyl analog over smaller N1-alkyl variants provides enhanced steric bulk for modulating ligand-metal coordination geometry, catalyst enantioselectivity, or receptor-pocket occupancy; the isopropyl group avoids the ring strain and distinct electronics of cyclopropyl.

Regiochemical Comparison: Piperidin-3-yl vs. Piperidin-4-yl Attachment

The target compound bears the ethane-1,2-diamine moiety at the piperidine 3-position, whereas the regioisomeric N1-isopropyl-N1-(1-methylpiperidin-4-yl)ethane-1,2-diamine (CAS 1353974-69-2) places this functionality at the 4-position . The 3-substituted isomer positions the diamine arm at a chiral center, creating a stereogenic environment adjacent to the metal-binding site; the 4-substituted isomer is achiral at the point of attachment and projects the diamine along the piperidine ring's symmetry axis, resulting in a fundamentally different chelate bite angle and spatial orientation in metal complexes [1]. Both share identical molecular formula (C11H25N3, MW 199.34), but the 3-yl attachment introduces a stereochemical element absent in the 4-yl isomer [1].

Regiochemistry

Data to verify

3-yl attachment: stereogenic carbon adjacent to diamine

4-yl attachment: achiral, symmetric projection

4-yl isomer cannot support chiral induction; not interchangeable

No direct comparative chelation study identified

Evidence Dimension	Regiochemistry of piperidine substitution and impact on chirality and chelation geometry
Target Compound Data	Piperidin-3-yl attachment: chiral at C3; stereodefined (S)-configuration; asymmetric environment proximal to diamine coordination site
Comparator Or Baseline	Piperidin-4-yl attachment (CAS 1353974-69-2): achiral at point of attachment; symmetric projection of diamine arm
Quantified Difference	Qualitative: presence vs. absence of stereogenicity at the piperidine attachment carbon; altered N–N chelate bite distance
Conditions	Structural inference from molecular connectivity; no direct comparative chelation study identified in public literature

Why This Matters

For applications requiring chiral induction at a metal center (asymmetric catalysis) or stereospecific target engagement (drug discovery), the 3-yl (S)-configured isomer is mandatory; the 4-yl isomer cannot provide stereochemical information.

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354015-78-3). Describes (S)-configuration at piperidine 3-position. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source

Supplier Purity Specifications and Availability Comparison

Commercial purity specifications for (S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine range from 97% (Chemenu, HairuiChem) to 98% (Leyan, MolCore) [1]. In contrast, the (R)-enantiomer is typically offered at 95% purity (AKSci) . The N1-cyclopropyl racemate is listed at 98% (Leyan) . The (S)-isopropyl compound is stocked by at least six suppliers (Fluorochem, Chemenu, Leyan, MolCore, HairuiChem, Cato-chem), whereas the (R)-enantiomer and N1-cyclopropyl analog are available from fewer vendors, indicating more established supply chains for the (S)-isopropyl form [1]. Pricing data point: (S)-enantiomer listed at approximately $1,499/g (Chemenu, 2022) and £755/500mg (Fluorochem, 2022) [1].

Purity & supply

Specification review

(S)-enantiomer 97–98%

vs

(R)-enantiomer 95%

6+ suppliers for (S)-form; fewer for (R)-form

Higher purity may reduce re-purification; broader sourcing mitigates supply risk

Vendor catalog data 2022–2025; availability may change

Evidence Dimension	Commercial purity and supplier count
Target Compound Data	(S)-enantiomer: purity 97–98%; ≥6 stocking suppliers identified
Comparator Or Baseline	(R)-enantiomer: purity 95% (AKSci); N1-cyclopropyl racemate: 98% (Leyan); both with fewer stocking suppliers
Quantified Difference	Purity advantage: +2–3 percentage points vs. (R)-enantiomer standard grade; supplier count: approximately 2–3× more sourcing options
Conditions	Vendor catalog data accessed 2022–2025; pricing and availability subject to change

Why This Matters

Higher available purity (97–98%) reduces the need for re-purification prior to use; broader multi-supplier availability mitigates single-source supply risk for ongoing research programs.

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354015-78-3). Pricing and supplier listing: Chemenu CM498766, 97%, $1,499/g; Fluorochem 082596, £755/500mg. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source

Linker-Length Comparison: Direct Attachment vs. Methylene-Extended Analog

The target compound attaches the N1-isopropyl-ethane-1,2-diamine directly to the piperidine 3-position. A structurally related analog, N1-isopropyl-N1-((1-methylpiperidin-3-yl)methyl)ethane-1,2-diamine (CAS 1353980-69-4, C12H27N3, MW 213.36), inserts a methylene spacer between the piperidine ring and the diamine nitrogen, increasing molecular weight by +14.02 Da and adding one additional rotatable bond . This linker extension alters the spatial relationship between the piperidine anchor and the metal-coordinating or target-binding diamine unit, impacting chelate ring size (5-membered vs. 6-membered upon metal coordination) and conformational flexibility [1].

Linker length

Cross-study comparable

Direct attachment 5-membered chelate

vs

Methylene-extended 6-membered chelate

MW increase +14 Da; one additional rotatable bond

Direct attachment constrains chelate geometry; may favor different metals or catalytic transformations

Inferred from bidentate diamine coordination modes

Evidence Dimension	Linker length between piperidine core and N1-diamine moiety
Target Compound Data	Direct attachment (0 methylene spacers): MW 199.34; C11H25N3; 4 rotatable bonds; forms 5-membered chelate ring upon bidentate coordination
Comparator Or Baseline	Methylene-extended analog (CAS 1353980-69-4): MW 213.36; C12H27N3; 5 rotatable bonds; forms 6-membered chelate ring
Quantified Difference	MW difference: +14.02 Da (+7.0%); one additional sp³ carbon and rotatable bond; altered chelate ring size (5 vs. 6 atoms)
Conditions	Structural comparison from molecular formulas; chelate ring size inferred from standard bidentate diamine coordination modes

Why This Matters

The direct-attachment architecture yields a geometrically more constrained chelate that may favor different metal ions or catalytic transformations than the more flexible methylene-extended analog; researchers optimizing ligand geometry should select based on desired chelate ring size.

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354015-78-3). Structure and computed properties. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source

Recommended Application Scenarios for (S)-N1-Isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Based on Quantitative Differentiation Evidence

Asymmetric Catalysis: Chiral Diamine Ligand for Enantioselective Metal-Catalyzed Reactions

The (S)-configured piperidine 3-position and the branched isopropyl N1-substituent combine to create a well-defined chiral pocket around a coordinated metal center. As demonstrated by the stereochemical differentiation evidence (Section 3, Evidence Item 1), only the (S)-enantiomer (CAS 1354015-78-3) provides the correct absolute configuration for (S)-selective induction, making it suitable as a chiral bidentate ligand for Cu-, Pd-, or Ni-catalyzed asymmetric transformations where enantioselectivity depends on steric differentiation at the metal center [1]. The isopropyl group's branched steric profile (Section 3, Evidence Item 2) offers a tunable steric parameter distinct from both smaller (methyl, ethyl) and electronically distinct (cyclopropyl) N1-alkyl alternatives .

Medicinal Chemistry: Chiral Building Block for Piperidine-Containing Drug Candidates

The piperidine ring is the most common heterocyclic subunit among FDA-approved drugs [1], and the free primary amine terminus of (S)-N1-isopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine enables direct conjugation to carboxylic acids, sulfonyl chlorides, isocyanates, or aldehydes for library synthesis. The (S)-stereochemistry at C3 is locked and cannot racemize under standard amide coupling or reductive amination conditions, ensuring configurational integrity of the final drug候选物 [1]. As argued in Section 2, the (R)-enantiomer or achiral 4-yl regioisomer cannot substitute for this compound in stereospecific medicinal chemistry campaigns, and the direct-attachment architecture (Section 3, Evidence Item 5) provides a different spatial presentation of the amine pharmacophore compared with methylene-extended analogs .

Procurement-Critical Research Programs Requiring Multi-Supplier Sourcing and Defined Purity

For academic or industrial laboratories requiring batch-to-batch consistency and supply-chain resilience, the (S)-isopropyl compound offers the broadest supplier base among its chiral diamine analog class, with at least six stocking vendors and purity specifications of 97–98% (Section 3, Evidence Item 4) [1]. This multi-vendor availability reduces the risk of single-source supply interruption and enables competitive procurement, while the 97–98% purity exceeds the typical 95% specification of the (R)-enantiomer, potentially reducing or eliminating the need for pre-use chromatographic purification .

Coordination Chemistry: Bidentate N,N-Ligand with Tunable Steric Demand for Structure-Activity Studies

The ethane-1,2-diamine backbone forms a 5-membered chelate ring upon bidentate coordination to a transition metal, and the isopropyl substituent on the tertiary nitrogen modulates the steric environment at the metal center without altering the TPSA (32.5 Ų) or hydrogen-bonding capacity (HBD 1, HBA 3) relative to other N1-alkyl analogs (Section 3, Evidence Item 2) [1]. This property enables systematic structure-activity relationship (SAR) studies where steric demand is varied while electronic parameters are held approximately constant across the N1-methyl, N1-ethyl, and N1-isopropyl series, allowing deconvolution of steric vs. electronic contributions to catalytic activity or binding affinity .

Application

Selection Property

Validation Focus

Asymmetric catalysis research

Chiral diamine ligand with (S)-configuration and isopropyl steric profile

Enantioselective induction consistency

Medicinal chemistry building block

Primary amine for conjugation; configurationally stable (S)-stereocenter

Configurational integrity under coupling conditions

Procurement-critical programs

Multi-supplier availability and 97–98% purity specification

Supply-chain resilience and lot-to-lot purity consistency

Coordination chemistry SAR studies

Tunable N1-alkyl steric demand without altering TPSA or H-bond count

Chelate geometry and metal selectivity differentiation

• [1] Kuujia. N1-Isopropyl-N1-((S)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS 1354015-78-3). Structural features, stereochemistry, and computed properties. Available at: https://www.kuujia.com/cas-1354015-78-3.html View Source